methyl 5-(trimethylsilyl)-1H-pyrazole-3-carboxylate

Specification

• CAS No.: 936368-98-8
• Molecular Formula: C8H14N2O2Si
• Molecular Weight: 198.29 g/mol
• IUPAC Name: methyl 5-trimethylsilyl-1H-pyrazole-3-carboxylate
• Standard InChI: InChI=1S/C8H14N2O2Si/c1-12-8(11)6-5-7(10-9-6)13(2,3)4/h5H,1-4H3,(H,9,10)
• Standard InChI Key: JYQSBWRFQHDWHL-UHFFFAOYSA-N
• SMILES: COC(=O)C1=NNC(=C1)[Si](C)(C)C
• Canonical SMILES: COC(=O)C1=NNC(=C1)[Si](C)(C)C

Introduction

Chemical Structure and Properties

Methyl 5-(trimethylsilyl)-1H-pyrazole-3-carboxylate features a pyrazole core with a methyl carboxylate group at the 3-position and a trimethylsilyl group at the 5-position. The compound is registered with CAS number 936368-98-8 and possesses the molecular formula C8H14N2O2Si.

Physical Properties

The physical properties of methyl 5-(trimethylsilyl)-1H-pyrazole-3-carboxylate are summarized in Table 1:

Table 1: Physical and Chemical Properties of Methyl 5-(Trimethylsilyl)-1H-Pyrazole-3-Carboxylate

Property	Value
Molecular Formula	C8H14N2O2Si
Molecular Weight	198 g/mol
Appearance	Off-white to light yellow powder
Flash Point	130.2±23.2 °C
Boiling Point	291.6±25.0 °C at 760 mmHg
Density	1.1±0.1 g/cm³
Polarizability	20.7±0.5 10⁻²⁴cm³
Vapor Pressure	0.0±0.6 mmHg at 25°C
Purity (Commercial)	≥98%

The compound is best stored under refrigerated conditions (-4°C) for short-term storage (1-2 weeks) and at -20°C for long-term storage (1-2 years), indicating its potential for degradation at elevated temperatures.

Applications

Chemical Research Applications

The compound also serves important roles in chemical research contexts:

• As a building block in the synthesis of more complex heterocyclic systems.

• As a model compound for studying the reactivity and properties of silicon-containing heterocycles.

• Potentially as a precursor to materials with specific electronic or optical properties, as silicon-containing organic compounds often display interesting physical characteristics.

Safety Aspect	Information
GHS Classification	Warning
Hazard Statements	H303: May be harmful if swallowed H313: May be harmful in contact with skin H333: May be harmful if inhaled
Precautionary Measures	Wear protective glasses, protective clothing, masks, and gloves Avoid contact with skin Store waste separately and handle professionally
Storage Conditions	-4°C (short-term, 1-2 weeks) -20°C (long-term, 1-2 years)

Researchers should follow standard laboratory safety protocols when handling this compound, including:

• Working in well-ventilated areas or fume hoods to minimize inhalation risks.

• Wearing appropriate personal protective equipment, including gloves, lab coats, and safety glasses.

• Avoiding contact with skin, eyes, and mucous membranes.

• Proper disposal of waste materials according to local regulations and institutional guidelines.

Comparison with Related Compounds

To better understand methyl 5-(trimethylsilyl)-1H-pyrazole-3-carboxylate in context, it is valuable to compare it with structurally related compounds:

Table 4: Comparison of Methyl 5-(Trimethylsilyl)-1H-Pyrazole-3-Carboxylate with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Differences
Methyl 5-(trimethylsilyl)-1H-pyrazole-3-carboxylate	C8H14N2O2Si	198	936368-98-8	Base compound
Methyl 5-methyl-1H-pyrazole-3-carboxylate	C6H8N2O2	140.14	25016-17-5	Contains methyl instead of trimethylsilyl at 5-position
Methyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate	C6H5F3N2O2	194.11	6833-82-5	Contains trifluoromethyl instead of trimethylsilyl at 5-position
Methyl 4-phenyl-5-trimethylsilyl-1H-pyrazole-3-carboxylate	C14H18N2O2Si	274.39	89864-93-7	Contains additional phenyl group at 4-position
Methyl 1,3,4-trimethyl-1H-pyrazole-5-carboxylate	C8H12N2O2	168.19	773136-70-2	Contains methyl groups at 1,3,4-positions instead of trimethylsilyl at 5-position

This comparison highlights the structural diversity of pyrazole carboxylates and the unique features of methyl 5-(trimethylsilyl)-1H-pyrazole-3-carboxylate within this chemical family.